Cas no 2937880-12-9 (2-(Azetidin-3-yl)acetonitrile;4-methylbenzenesulfonic acid)

• Product Name: 2-(Azetidin-3-yl)acetonitrile;4-methylbenzenesulfonic acid
• CAS No: 2937880-12-9
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.33
• CID: 6800935
• PubChem ID: 162342583
• Update Time: 2025-06-08

2-(Azetidin-3-yl)acetonitrile;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2937880-12-9
• 2-(azetidin-3-yl)acetonitrile;4-methylbenzenesulfonic acid
• 2-(Azetidin-3-yl)acetonitrile 4-methylbenzenesulfonate
• AT30829
• 2-(AZETIDIN-3-YL)ACETONITRILE TSOH
• 2-(Azetidin-3-yl)acetonitrile Tosylate
• PS-15390
• 2-(Azetidin-3-yl)acetonitrile;4-methylbenzenesulfonic acid

• Inchi： InChI=1S/C7H8O3S.C5H8N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-2-1-5-3-7-4-5/h2-5H,1H3,(H,8,9,10);5,7H,1,3-4H2
• InChI Key： BDARELWNFLDRRU-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)O.C1C(CN1)CC#N

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų

Additional information on 2-(Azetidin-3-yl)acetonitrile;4-methylbenzenesulfonic acid

Compound CAS No 2937880-12-9: 2-(Azetidin-3-yl)acetonitrile and 4-methylbenzenesulfonic Acid

The compound with CAS number 2937880-12-9, commonly referred to as 2-(Azetidin-3-yl)acetonitrile and 4-methylbenzenesulfonic acid, has garnered significant attention in the fields of organic chemistry and materials science. This compound is a versatile building block in the synthesis of advanced materials and functional molecules. Recent studies have highlighted its potential applications in drug delivery systems, catalytic processes, and surface modification techniques.

2-(Azetidin-3-yl)acetonitrile is a heterocyclic compound characterized by its azetidine ring and nitrile functional group. The azetidine ring, a four-membered saturated ring containing one nitrogen atom, imparts unique electronic and steric properties to the molecule. The nitrile group further enhances its reactivity, making it an ideal precursor for various transformations. Researchers have exploited these properties to develop novel polymers with tailored mechanical and thermal characteristics.

On the other hand, 4-methylbenzenesulfonic acid, also known as para-toluenesulfonic acid (pTSA), is a strong acid commonly used as a catalyst in organic synthesis. Its sulfonic acid group provides high acidity, making it suitable for protonating nucleophiles in various reactions. Recent advancements have demonstrated its effectiveness in asymmetric catalysis, enabling the synthesis of chiral compounds with high enantioselectivity.

The combination of these two compounds has opened new avenues in materials science. For instance, 2-(Azetidin-3-yl)acetonitrile has been employed as a monomer in the synthesis of stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH. Such materials hold promise for applications in drug delivery, where controlled release mechanisms are critical.

In addition to polymer synthesis, 4-methylbenzenesulfonic acid has been utilized in the development of efficient catalysts for olefin metathesis reactions. These reactions are pivotal in the production of fine chemicals and pharmaceuticals. By leveraging the strong acidic properties of pTSA, researchers have achieved higher reaction yields and selectivity, reducing the need for hazardous reagents.

Recent studies have also explored the use of these compounds in green chemistry initiatives. For example, 2-(Azetidin-3-yl)acetonitrile has been incorporated into bio-based polymers derived from renewable resources. These polymers not only offer enhanced biodegradability but also reduce reliance on fossil fuel-derived raw materials. Such innovations align with global efforts to promote sustainable practices in the chemical industry.

The integration of 4-methylbenzenesulfonic acid into catalytic systems has further advanced the field of sustainable chemistry. By serving as an eco-friendly alternative to traditional catalysts, pTSA contributes to reducing waste generation and energy consumption during chemical processes. This shift toward more sustainable methods is crucial for addressing environmental challenges posed by industrial activities.

In conclusion, the compound CAS No 2937880-12-9, comprising 2-(Azetidin-3-yl)acetonitrile and 4-methylbenzenesulfonic acid, represents a significant advancement in modern chemistry. Its unique structural features and functional groups enable diverse applications across multiple disciplines. As research continues to uncover new potentials for these compounds, they are poised to play an increasingly important role in shaping the future of materials science and sustainable chemical processes.